[1-(Trimethylsilylmethyl)-1H-1,2,4-triazol-5-YL]methanol

• Molecular Formula: C7H15N3OSi
• Molecular Weight: 185.30 g/mol
• IUPAC Name: [2-(trimethylsilylmethyl)-1,2,4-triazol-3-yl]methanol
• InChI: InChI=1S/C7H15N3OSi/c1-12(2,3)6-10-7(4-11)8-5-9-10/h5,11H,4,6H2,1-3H3
• InChI Key: BNBKRORFZDLPBN-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CN1C(=NC=N1)CO

Description

[1-(Trimethylsilylmethyl)-1H-1,2,4-triazol-5-YL]methanol: is a compound that features a trimethylsilylmethyl group attached to a triazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [1-(Trimethylsilylmethyl)-1H-1,2,4-triazol-5-YL]methanol typically involves the reaction of trimethylsilylmethyl halides with triazole derivatives under controlled conditions. The reaction is often carried out in the presence of a base such as sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed using reducing